![molecular formula C9H8N2O B064361 1-(1H-Benzo[d]imidazol-4-yl)ethanone CAS No. 159724-51-3](/img/structure/B64361.png)
1-(1H-Benzo[d]imidazol-4-yl)ethanone
Overview
Description
1-(1H-Benzo[d]imidazol-4-yl)ethanone, also known as BIE, is a chemical compound with potential applications in scientific research. It belongs to the class of benzimidazole derivatives and has been synthesized using various methods.
Scientific Research Applications
Antioxidant Potential of Chromones
Chromones, including compounds structurally related to 1-(1H-Benzo[d]imidazol-4-yl)ethanone, have been identified for their significant antioxidant potential. These compounds exhibit a wide range of biological activities attributed to their capacity to neutralize active oxygen and interrupt free radical processes, thereby potentially delaying or inhibiting cell impairment that leads to various diseases. Key features contributing to their radical scavenging activity include the double bond and a carbonyl group in the chromone nucleus, alongside specific hydroxyl groups which are essential for their efficacy. Methylation or glycosylation of these hydroxyl groups has been observed to decrease their radical scavenging potential, highlighting the importance of these functional groups in their antioxidant activity (Yadav et al., 2014).
Synthetic Approaches and Pharmacological Importance
This compound and its derivatives serve as core structures in the synthesis of pharmacologically important compounds. Recent reviews have focused on the synthetic procedures for compounds like 6H-Benzo[c]chromen-6-ones, highlighting their importance as secondary metabolites with considerable pharmacological significance. Due to the limited quantities produced by natural sources, synthetic methodologies, including Suzuki coupling reactions and reactions of chromenones with various reagents, have been developed to enhance the availability and efficiency of these compounds for therapeutic use (Mazimba, 2016).
Therapeutic Potential of Benzimidazole Derivatives
Benzimidazole, closely related to this compound, has shown diverse biological and clinical applications. A wide array of pharmacological properties, including antimicrobial, antiviral, antiparasitic, antihypertensive, anticancer, and CNS activities, has been attributed to the benzimidazole nucleus and its varied substituents. This highlights the therapeutic potential of benzimidazole derivatives in drug discovery and development, underscoring their role in synthesizing new compounds for various therapeutic applications (Babbar et al., 2020).
Mannich Bases of Benzimidazole Derivatives
Mannich base derivatives of benzimidazole have been explored for their significant medicinal applications, including antibacterial, anthelmintic, antifungal, anti-inflammatory, antiviral, analgesic, and anti-convulsant activities. The versatility of the Mannich reaction in organic synthesis enables the creation of N-methyl derivatives and a variety of drug molecules, showcasing the importance of benzimidazole derivatives in medicinal chemistry (Vasuki et al., 2021).
Mechanism of Action
Target of Action
1-(1H-Benzo[d]imidazol-4-yl)ethanone is a derivative of imidazole, a heterocyclic compound that has been widely studied for its broad range of chemical and biological properties . Imidazole derivatives have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .
Mode of Action
Imidazole derivatives have been reported to interact with various biological targets, leading to a wide range of effects
Biochemical Pathways
Imidazole derivatives have been reported to influence various biochemical pathways, leading to their diverse biological activities
Result of Action
Imidazole derivatives have been reported to exhibit a wide range of biological activities, suggesting diverse molecular and cellular effects
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of heterocyclic compounds like imidazole derivatives
Future Directions
Biochemical Analysis
Biochemical Properties
1-(1H-Benzo[d]imidazol-4-yl)ethanone, like other benzimidazoles, has a broad range of chemical and biological properties . The derivatives of benzimidazoles show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities
Cellular Effects
Benzimidazole derivatives have been shown to have potential antitumor activity against different cell lines
Properties
IUPAC Name |
1-(1H-benzimidazol-4-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-6(12)7-3-2-4-8-9(7)11-5-10-8/h2-5H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQWFHRRBDCBYQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C2C(=CC=C1)NC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80598718 | |
Record name | 1-(1H-Benzimidazol-4-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80598718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
159724-51-3 | |
Record name | 1-(1H-Benzimidazol-4-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80598718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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